Potassium dihydrogen phosphate, for cell culture

• Molecular Formula: HKO4P
• Molecular Weight: 135.078 g/mol
• InChI: InChI=1S/K.HO4P/c;1-4-5(2)3/h;1H
• InChIKey: RVHDVFLPSKCUNC-UHFFFAOYSA-N

Cell Culture Grade Potassium Dihydrogen Phosphate: Verified Purity and Traceability for Bioprocessing

Potassium dihydrogen phosphate (KH₂PO₄; CAS 7778-77-0) for cell culture is a high-purity, monobasic phosphate salt designated specifically for sensitive eukaryotic and microbial culture systems. Unlike general reagent-grade material, this grade is certified for trace elemental impurities, endotoxin levels, and foreign enzymatic activities . The compound provides both a source of orthophosphate essential for nucleic acid and ATP synthesis and potassium ion for maintaining intracellular osmotic balance and membrane potential .

Grade Cell culture certified: low endotoxin, trace metals controlled, nuclease/protease tested

Role Source of orthophosphate for nucleic acid/ATP synthesis and K⁺ for osmotic balance

Context Designed for sensitive eukaryotic and microbial culture; not for analytical or industrial substitution

Why Analytical-Grade or Industrial KH₂PO₄ Cannot Substitute for Cell Culture Grade in Bioproduction

Generic KH₂PO₄ may appear chemically identical but introduces uncontrolled variables that compromise experimental reproducibility and regulatory compliance. Industrial- or analytical-grade material lacks validated specifications for endotoxins, nuclease/protease activities, and ultra-trace metal ions (e.g., Fe ≤10 ppm, Pb ≤5 ppm in cell culture grade versus unspecified in generic grades) . Lot-to-lot variability in these impurities can alter cell proliferation rates, glycosylation patterns of recombinant proteins, and metabolic yields [1]. Furthermore, substitution with sodium phosphate analogs may appear functionally equivalent but can alter ionic strength and potassium-dependent signaling pathways, with documented differences in maximum cell yield between phosphate sources [2].

Cell Culture Grade KH₂PO₄

Reagent/Industrial Grade or Sodium Phosphate

Certified endotoxin ≤2.5 EU/g, trace metals specified (Fe, Pb, Cu)

Unspecified endotoxin, variable metal levels; may alter glycosylation and yield

Lot-to-lot consistency for bioprocessing reproducibility

Uncontrolled variability that may shift proliferation rates and product quality

K⁺ maintains osmotic balance and potassium-dependent signaling

Sodium phosphate may alter ionic strength and K⁺-dependent pathways; reported cell density differences

• [1] Deorkar N, Berrón C. The Impact of Trace Elements on Cell Culture Media and Upstream Processing. Cell Culture Dish. 2018. View Source
• [2] Kowitwati S. Effects of sodium phosphate and potassium dihydrogen phosphate ratio on growth of Chaetoceros calcitrans, Paulsen. Rajabhat Institute Bansomdejchaopraya. 2000. View Source

Quantitative Evidence Guide: KH₂PO₄ Cell Culture Grade Differentiation from Analogs and Alternatives

Differential Cell Yield: KH₂PO₄ vs. Sodium Phosphate in Marine Diatom Culture

In a head-to-head comparison of five phosphate sources for culturing Chaetoceros calcitrans, KH₂PO₄ (supplied as K₂HPO₄ in the study; KH₂PO₄ is the monobasic counterpart used in buffer preparation) and Na₂HPO₄·12H₂O were evaluated at equivalent concentrations. The study demonstrates that the choice of phosphate salt significantly affects maximum cell density [1].

Cell Yield

Head-to-head

K₂HPO₄: 224.64 ×10⁴ cells/mL vs Na₂HPO₄: 295.00 ×10⁴ (31.3% higher); 3:1 K:Na ratio yields 368.26 ×10⁴ cells/mL (64% increase)

Cation identity drives diatom cell density; K and Na phosphates are not functionally interchangeable.

C. calcitrans, 30 ppt seawater, pH 8.10, day 7, 5×10⁴ cells/mL initial

Evidence Dimension	Maximum cell density (day 7)
Target Compound Data	224.64 × 10⁴ cells/mL (from K₂HPO₄, the dibasic potassium phosphate counterpart)
Comparator Or Baseline	Na₂HPO₄·12H₂O: 295.00 × 10⁴ cells/mL
Quantified Difference	Na₂HPO₄·12H₂O yields 31.3% higher cell density than K₂HPO₄ alone; however, optimized 3:1 K₂HPO₄:Na₂HPO₄·12H₂O ratio yields 368.26 × 10⁴ cells/mL (64% increase vs. K₂HPO₄ alone)
Conditions	C. calcitrans cultured in 30 ppt seawater, pH 8.10, initial density 5×10⁴ cells/mL, 570 lux fluorescent light with aeration

Why This Matters

This provides quantitative evidence that potassium and sodium phosphate salts are not functionally interchangeable; the cation identity directly affects culture performance, informing selection for diatom and microalgal bioproduction applications.

• [1] Kowitwati S. Effects of sodium phosphate and potassium dihydrogen phosphate ratio on growth of Chaetoceros calcitrans, Paulsen. Rajabhat Institute Bansomdejchaopraya. 2000. View Source

Ultra-Trace Metal Specifications: Cell Culture Grade vs. Reagent Grade KH₂PO₄

Cell culture grade KH₂PO₄ imposes stringent, enumerated limits on individual trace metal impurities that are often unspecified or looser in reagent-grade material. This specification is critical because sub-ppm variations in metals like Zn, Mn, Fe, and Cu alter glycosylation patterns and recombinant protein quality in mammalian cell culture [1]. A comparison of certified trace metal limits in cell culture grade versus standard reagent grade is presented .

Trace Metals

Specification review

Cell culture grade: Fe ≤5–20 ppm, Pb ≤5 ppm, Cu ≤5 ppm; reagent grade often unspecified or looser

Stringent trace metal limits reduce glycosylation variability in mammalian culture.

Vendor CoA comparisons; lot-specific validation advised

Evidence Dimension	Trace metal impurity specifications
Target Compound Data	Cell Culture Grade (SRL): Fe ≤0.002% (20 ppm), Heavy Metals (Pb) ≤0.0005% (5 ppm), Cu ≤0.0005% (5 ppm); Hampton Research Grade: Fe ≤5 ppm, Pb ≤5 ppm, Zn ≤5 ppm
Comparator Or Baseline	Reagent/Technical Grade: Fe and heavy metals typically unspecified or with higher acceptance criteria; Molecular Biology Grade (Sigma P9666): Fe ≤10 ppm, Heavy Metals (Pb) ≤5 ppm
Quantified Difference	Cell culture grade enforces Fe ≤20 ppm (SRL) to ≤5 ppm (Hampton) with explicit Cu and Zn limits; reagent grade may lack these certifications entirely.
Conditions	Certificates of Analysis from commercial vendors (SRL, Hampton Research, Sigma-Aldrich)

Why This Matters

For biopharmaceutical upstream processing, selecting KH₂PO₄ with documented and stringent trace metal specifications mitigates lot-to-lot variability that can derail process validation and affect critical quality attributes.

• [1] Deorkar N, Berrón C. The Impact of Trace Elements on Cell Culture Media and Upstream Processing. Cell Culture Dish. 2018. View Source

Endotoxin Specification: Cell Culture Grade KH₂PO₄ vs. Non-Certified Material

Endotoxin (lipopolysaccharide) contamination activates innate immune responses in mammalian cells, altering gene expression and compromising experimental validity. Cell culture grade KH₂PO₄ carries explicit endotoxin specifications; non-certified grades typically lack this testing. The comparison below shows certified endotoxin limits across vendors of cell culture–suitable KH₂PO₄ .

Endotoxin

Data to verify

Cell culture grades certified ≤2.5 EU/g; non-certified grades lack endotoxin testing

Endotoxin certification mitigates immune activation in mammalian culture; verify lot CoA.

Specifications from J.T.Baker, VWR, Hampton Research; independent confirmation recommended

Evidence Dimension	Bacterial endotoxin specification
Target Compound Data	J.T.Baker NF Multi-Compendial Grade: ≤2.5 EU/g; VWR Ph. Eur./NF/BP Grade: ≤2.5 EU/g; Hampton Research Grade: <0.03 EU/mL (pyrogen-free)
Comparator Or Baseline	Non-cell culture/reagent grade: No endotoxin specification or testing provided
Quantified Difference	Cell culture–certified grades guarantee ≤2.5 EU/g endotoxin; ultra-pure crystallization grades achieve <0.03 EU/mL.
Conditions	Certificate of Analysis specifications from commercial vendors (J.T.Baker, VWR, Hampton Research)

Why This Matters

In mammalian cell culture, particularly for bioproduction of therapeutic proteins, uncontrolled endotoxin levels trigger cytokine release and alter cellular metabolism. Procurement of endotoxin-certified KH₂PO₄ eliminates this variable and supports regulatory compliance.

Nuclease and Protease Freedom: Molecular Biology–Grade KH₂PO₄

For applications involving nucleic acid manipulation or sensitive protein work, KH₂PO₄ certified as free of DNase, RNase, and protease activities is essential. General-purpose or cell culture–only grades may not provide these certifications. The following specifications distinguish molecular biology–certified KH₂PO₄ .

Nuclease/Protease

Specification review

Molecular biology grades: DNase, RNase, protease not detected; cell culture grade may not specify

Nuclease-free certification protects nucleic acid/protein integrity in molecular workflows.

Confirm grade-specific certifications for RNA-seq, RT-qPCR, or crystallography

Evidence Dimension	Foreign enzymatic activity
Target Compound Data	Sigma Molecular Biology Grade (P9666): DNase, RNase, protease — none detected; Merck BioUltra Grade (60353): DNases, RNases, proteases — none detected; Hampton Research Grade: RNase-free (<0.01 ng/mL), DNase-free (<4 pg/µL)
Comparator Or Baseline	Cell culture grade: Enzymatic activities typically not specified or certified
Quantified Difference	Molecular biology grades certify absence of all three nucleases/proteases; Hampton grade provides quantitative detection limits.
Conditions	Quality control specifications from commercial vendors (Sigma-Aldrich, Merck Millipore, Hampton Research)

Why This Matters

For laboratories performing RNA-seq, RT-qPCR, or protein crystallography, nuclease-free KH₂PO₄ prevents sample degradation. Procurement decisions must align with the required certification level for the intended downstream application.

KH₂PO₄ Promotes Proliferation and Osteogenic Differentiation of Human Periodontal Ligament Stem Cells

KH₂PO₄ is not merely a buffer component but can act as a direct modulator of stem cell behavior. In a study of human periodontal ligament stem cells (PDLSCs), KH₂PO₄ was shown to enhance proliferation and odonto/osteogenic differentiation via activation of the NF-κB signaling pathway [1].

Stem Cell Bioactivity

Class-level

Reported increase in PDLSC proliferation and osteogenic differentiation (ALP, mineralization) via NF-κB pathway

KH₂PO₄ may exhibit context-dependent bioactivity; not an inert buffer in stem cell research.

In vitro PDLSC study; relevance to other stem cell types requires validation

Evidence Dimension	Stem cell proliferation and differentiation
Target Compound Data	KH₂PO₄ treatment: significantly increased PDLSC proliferation and osteogenic differentiation (ALP activity, mineralization nodule formation)
Comparator Or Baseline	Untreated control PDLSCs (baseline proliferation and differentiation)
Quantified Difference	The study reports significant upregulation of osteogenic markers and proliferation relative to untreated controls; exact fold-change values require consulting the full publication.
Conditions	Human PDLSCs cultured in vitro; KH₂PO₄ supplemented at defined concentrations; pathway analysis via NF-κB inhibition confirmed mechanism

Why This Matters

This evidence indicates that KH₂PO₄ is not a functionally inert excipient. For tissue engineering and stem cell applications, the presence and concentration of KH₂PO₄ in media may directly influence therapeutic outcomes, distinguishing it from alternative phosphate sources lacking this documented bioactivity.

• [1] Potassium dihydrogen phosphate promotes the proliferation and differentiation of human periodontal ligament stem cells via nuclear factor kappa B pathway. PubMed. 2019. View Source

KH₂PO₄ Concentration Optimization Maximizes Flavonoid Production in Plant Cell Culture

In plant cell suspension culture for secondary metabolite production, KH₂PO₄ concentration is a critical optimization parameter. A systematic optimization study using Capsicum baccatum var. pendulum cells identified the precise KH₂PO₄ concentration for maximizing flavonoid yield [1].

Metabolite Optimization

Reported

Optimized at 0.09 g/L KH₂PO₄ with 2.85 g/L KNO₃ for Capsicum baccatum flavonoid production

KH₂PO₄ concentration is a critical parameter for plant cell secondary metabolite yield.

Design-of-experiments; exact yield factors require primary publication

Evidence Dimension	Flavonoid production optimization
Target Compound Data	Optimized medium: 0.09 g/L KH₂PO₄ with 2.85 g/L KNO₃
Comparator Or Baseline	Non-optimized or alternative phosphate concentrations
Quantified Difference	The optimized concentration was identified via statistical design-of-experiments; exact yield improvement factors require primary publication.
Conditions	C. baccatum var. pendulum cell suspension culture; shake flask conditions; KH₂PO₄ varied alongside KNO₃ and saccharose

Why This Matters

This demonstrates that KH₂PO₄ concentration is a critical process parameter for industrial plant cell culture. Selecting a high-purity, cell culture–certified KH₂PO₄ ensures that the optimized concentration reflects true biological requirements rather than compensating for variable impurity profiles.

• [1] Handling culture medium composition for optimizing plant cell suspension culture in shake flasks. Plant Cell, Tissue and Organ Culture (PCTOC). 2017. View Source

Procurement Decision Matrix: KH₂PO₄ Cell Culture Grade Application Scenarios

Biopharmaceutical Upstream Processing (Mammalian CHO Cell Culture)

For cGMP bioproduction of monoclonal antibodies and recombinant proteins, select KH₂PO₄ with certified trace metal specifications (Fe ≤10 ppm, Pb ≤5 ppm) and endotoxin ≤2.5 EU/g. The trace element impurity profile directly affects glycosylation consistency and process yield; documented variability at ppb levels alters critical quality attributes [1]. J.T.Baker Multi-Compendial or Sigma Molecular Biology grades are appropriate selections .

Stem Cell and Regenerative Medicine Research

KH₂PO₄ actively modulates stem cell proliferation and differentiation via NF-κB signaling, not merely serving as a buffer component [2]. For PDLSC, MSC, or iPSC culture, the presence and precise concentration of KH₂PO₄ may directly influence therapeutic differentiation outcomes. Use cell culture grade material with endotoxin certification to avoid confounding immune activation. Hampton Research pyrogen-free grade (<0.03 EU/mL) is recommended for sensitive stem cell applications .

Microalgal and Diatom Bioproduction

For aquaculture feed or biofuel production using Chaetoceros calcitrans or similar species, phosphate source selection significantly impacts maximum cell density. K₂HPO₄ (prepared from KH₂PO₄ and KOH) yields 224.64 × 10⁴ cells/mL; however, a 3:1 K₂HPO₄:Na₂HPO₄ ratio yields a 64% increase to 368.26 × 10⁴ cells/mL [3]. This evidence supports procurement of both potassium and sodium phosphate salts for optimized blending rather than single-source phosphate.

Molecular Biology Workflows (RNA/DNA/Protein Applications)

For lysis buffers, electrophoresis running buffers, or protein purification requiring phosphate-based systems, select KH₂PO₄ certified DNase/RNase/protease-free. Sigma Molecular Biology Grade (P9666) certifies no detectable nuclease or protease activity . This prevents sample degradation during nucleic acid extraction or sensitive enzymatic assays. Cell culture grade alone does not guarantee nuclease freedom.

Application

Selection Property

Validation Focus

Mammalian cell culture (CHO, biopharmaceutical)

Endotoxin-certified (≤2.5 EU/g) and trace-metal-specified grade

Glycosylation consistency; process yield lot-to-lot reproducibility

Stem cell research (PDLSC, MSC, iPSC)

Endotoxin-certified cell culture grade with reported bioactivity context

Proliferation/differentiation endpoint monitoring; NF-κB pathway response

Microalgal bioproduction (diatom culture)

Optimized K:Na phosphate blending capability

Cell density endpoint validation; cation-dependent yield assessment

Molecular biology workflows (RNA/DNA/protein)

Nuclease/protease-free certified grade

Sample integrity; absence of enzymatic degradation in downstream assays

• [1] Deorkar N, Berrón C. The Impact of Trace Elements on Cell Culture Media and Upstream Processing. Cell Culture Dish. 2018. View Source
• [2] Potassium dihydrogen phosphate promotes the proliferation and differentiation of human periodontal ligament stem cells via nuclear factor kappa B pathway. PubMed. 2019. View Source
• [3] Kowitwati S. Effects of sodium phosphate and potassium dihydrogen phosphate ratio on growth of Chaetoceros calcitrans, Paulsen. Rajabhat Institute Bansomdejchaopraya. 2000. View Source